Cas no 2227743-51-1 ((2R)-4-cyclohexylbutan-2-amine)

• Product Name: (2R)-4-cyclohexylbutan-2-amine
• CAS No: 2227743-51-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6568146
• PubChem ID: 93315331
• Update Time: 2025-06-25

(2R)-4-cyclohexylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-cyclohexylbutan-2-amine
• EN300-1833649
• 2227743-51-1

• Inchi： 1S/C10H21N/c1-9(11)7-8-10-5-3-2-4-6-10/h9-10H,2-8,11H2,1H3/t9-/m1/s1
• InChI Key： PGKIYCIVGXRFTD-SECBINFHSA-N
• SMILES： N[C@H](C)CCC1CCCCC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-cyclohexylbutan-2-amine

Exploring the Properties and Applications of (2R)-4-cyclohexylbutan-2-amine (CAS No. 2227743-51-1)

The compound (2R)-4-cyclohexylbutan-2-amine (CAS No. 2227743-51-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This chiral amine, characterized by its cyclohexyl moiety and butan-2-amine backbone, offers a versatile platform for synthetic modifications and biological studies. Researchers are increasingly focusing on its enantioselective synthesis and its role as a building block for more complex molecules.

One of the most frequently searched questions about (2R)-4-cyclohexylbutan-2-amine revolves around its stereochemistry and how the (2R) configuration influences its reactivity and interactions. The chiral center at the second carbon atom of the butan-2-amine chain is critical for its biological activity, making it a subject of interest in drug discovery. Recent studies have explored its potential as a precursor for central nervous system (CNS) targeting molecules, aligning with the growing demand for neuroactive compounds in medical research.

In the context of green chemistry and sustainable synthesis, (2R)-4-cyclohexylbutan-2-amine has been investigated for its compatibility with catalytic asymmetric methods. This aligns with the broader industry trend toward reducing waste and improving energy efficiency. The compound’s stability under mild reaction conditions makes it a candidate for flow chemistry applications, a hot topic in modern organic synthesis. Researchers are also examining its potential in biocatalysis, where enzymes could be employed to produce enantiomerically pure forms of the amine.

The physicochemical properties of CAS No. 2227743-51-1, such as its solubility, melting point, and lipophilicity, are frequently queried in academic and industrial databases. These properties are crucial for formulating the compound in various drug delivery systems. For instance, its moderate lipophilicity suggests potential utility in designing blood-brain barrier (BBB) penetrating agents, a key area of interest in neurodegenerative disease research. Additionally, its cyclohexyl group contributes to its conformational rigidity, which can enhance binding affinity in target interactions.

Another trending topic related to (2R)-4-cyclohexylbutan-2-amine is its role in peptide mimetics and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized medicine, the demand for chiral amines with tailored functionalities has surged. This compound’s ability to serve as a scaffold for pharmacophore development positions it as a valuable tool in structure-activity relationship (SAR) studies. Moreover, its potential applications in proteolysis-targeting chimeras (PROTACs) have sparked curiosity, given the rising popularity of targeted protein degradation strategies.

From a synthetic chemistry perspective, the preparation of (2R)-4-cyclohexylbutan-2-amine often involves asymmetric hydrogenation or enzymatic resolution techniques. These methods are frequently discussed in forums and publications, reflecting the community’s interest in cost-effective and scalable production routes. The compound’s compatibility with microwave-assisted synthesis has also been explored, addressing the need for faster and more efficient reaction protocols.

In conclusion, (2R)-4-cyclohexylbutan-2-amine (CAS No. 2227743-51-1) represents a multifaceted compound with broad relevance in contemporary research. Its chirality, structural versatility, and potential applications in drug discovery and green chemistry make it a compelling subject for further investigation. As the scientific community continues to explore its capabilities, this amine is likely to remain a focal point in both academic and industrial settings.